1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2-(2-chlorophenyl)-5-ethoxycarbonyl-3-methyl-4H-pyrazole-3-carboxylic acid
• InChI: InChI=1S/C14H15ClN2O4/c1-3-21-12(18)10-8-14(2,13(19)20)17(16-10)11-7-5-4-6-9(11)15/h4-7H,3,8H2,1-2H3,(H,19,20)
• InChI Key: WXGKYMQKZUQMOH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(C1)(C)C(=O)O)C2=CC=CC=C2Cl
• Molecular Formula: C14H15ClN2O4
• Molecular Weight: 310.73 g/mol
• CAS No.: 1264046-73-2

Description

This compound is a pyrazole derivative characterized by a 2-chlorophenyl substituent at the 1-position, an ethoxycarbonyl group at the 3-position, and a methyl group at the 5-position of the dihydropyrazole ring. Its molecular formula is C15H17ClN2O4, with a molecular weight of 324.76 g/mol.

Biological Activity

1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid is a synthetic organic compound belonging to the pyrazole family. This compound has garnered interest due to its potential biological activities, particularly in medicinal chemistry. The structural features of this compound, including the chlorophenyl and ethoxycarbonyl groups, contribute significantly to its pharmacological properties.

Chemical Structure and Properties

The chemical structure of 1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid can be represented as follows:

$$\text{C}_{14}\text{H}_{15}\text{Cl}\text{N}_{2}\text{O}_{4}$$

This compound features a pyrazole ring which is known for its diverse biological activities. The presence of the chlorine atom on the phenyl ring and the ethoxycarbonyl group enhances its interaction with biological targets.

Anti-inflammatory Activity

Research indicates that pyrazole derivatives exhibit significant anti-inflammatory properties. For instance, compounds similar to 1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid have shown promising results in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. A study demonstrated that certain pyrazole derivatives inhibited TNF-α and IL-6 by 61–85% and 76–93%, respectively, at a concentration of 10 µM, compared to the standard drug dexamethasone .

Antimicrobial Activity

Pyrazole derivatives have also been evaluated for their antimicrobial properties. Compounds structurally related to the target compound have shown effectiveness against various bacterial strains. For example, certain derivatives demonstrated significant activity against E. coli and S. aureus, indicating potential applications in treating bacterial infections .

Antitumor Activity

The potential of pyrazole derivatives as antitumor agents has been investigated extensively. They have been found to inhibit key enzymes involved in cancer progression, such as BRAF(V600E) and EGFR. These compounds are being explored for their ability to induce apoptosis in cancer cells, making them candidates for further development in cancer therapy .

The biological activity of 1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid is largely attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The pyrazole ring can bind to active sites on enzymes, potentially inhibiting their function.
• Hydrophobic Interactions : The chlorophenyl group enhances binding affinity through hydrophobic interactions.
• Polar Interactions : The ethoxycarbonyl group may participate in hydrogen bonding with biological macromolecules.

Comparative Analysis with Similar Compounds

A comparative analysis with other pyrazole derivatives reveals that the positioning of substituents on the phenyl ring can significantly influence biological activity. For instance:

Compound Name	Structure	Notable Activity
1-(4-Chlorophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid	Structure	High anti-inflammatory activity
1-(Phenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid	Structure	Moderate antimicrobial activity

The unique substitution pattern on the target compound suggests it may possess distinct pharmacological profiles compared to these analogs.

Case Studies

Several studies have focused on the synthesis and evaluation of pyrazole derivatives:

• Study on Anti-inflammatory Effects : A series of novel pyrazole derivatives were synthesized and tested for their anti-inflammatory effects in vivo. Results indicated that compounds with similar structural motifs exhibited comparable efficacy to established anti-inflammatory drugs like indomethacin .
• Antimicrobial Testing : A group of pyrazole derivatives was evaluated against common pathogens including Staphylococcus aureus and Escherichia coli. The results highlighted a strong correlation between structural features and antimicrobial potency .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid	2-Cl-phenyl, ethoxycarbonyl, methyl	C15H17ClN2O4	324.76	Carboxylic acid group; dihydropyrazole ring with methyl substitution
1-(4-Bromophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid	4-Br-phenyl, ethoxycarbonyl, methyl	C15H17BrN2O4	355.19	Bromine substitution increases molecular weight and polarizability
1-(3,4-Dichlorophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid	3,4-diCl-phenyl, ethoxycarbonyl, methyl	C15H16Cl2N2O4	351.21	Enhanced halogenated hydrophobicity; potential for stronger π-π interactions
1-(4-Chlorophenyl)-4-(2-hydroxyethyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid	4-Cl-phenyl, hydroxyethyl, oxo	C12H11ClN2O4	282.68	Oxo group replaces methyl; hydroxyethyl improves solubility
1-(2-Chloro-4-nitrophenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid	2-Cl-4-NO2-phenyl, ethoxycarbonyl	C13H12ClN3O6	341.71	Nitro group introduces strong electron-withdrawing effects and reactivity

Key Comparative Insights:

Substituent Effects on Physicochemical Properties: Halogen Position: The 2-chlorophenyl group in the target compound may sterically hinder interactions compared to para-substituted analogs (e.g., 4-bromo or 4-chloro derivatives) .

Functional Group Contributions :

• The carboxylic acid moiety in all analogs enables hydrogen bonding, critical for crystal packing (as per Etter’s hydrogen-bonding rules ) and binding to biological targets.
• The ethoxycarbonyl group provides ester functionality, which can be hydrolyzed to carboxylic acids in vivo, altering bioavailability .

Structural Diversity in Pyrazole Derivatives: Replacement of the dihydropyrazole ring with a thieno-pyrazole system (e.g., ) significantly alters electronic properties and conjugation, impacting UV-Vis absorption and bioactivity .

Q & A

Basic: What synthetic methodologies are established for preparing this compound, and what critical parameters influence yield?

The synthesis typically involves cyclocondensation of hydrazine derivatives with α,β-unsaturated carbonyl precursors. Key steps include:

• Hydrazine intermediate formation : Reacting 2-chlorophenylhydrazine with ethyl acetoacetate under acidic conditions to form the pyrazoline core.
• Cyclization : Using polar aprotic solvents (e.g., DMF) at 80–100°C for 6–12 hours to promote ring closure .
• Critical parameters :
  • Solvent choice : Polar solvents enhance reaction homogeneity and reduce side products.
  • Catalyst : Lewis acids (e.g., ZnCl₂) improve cyclization efficiency .
  • Temperature control : Excess heat may lead to decarboxylation of the ethoxycarbonyl group.

Basic: Which analytical techniques are prioritized for structural validation?

A multi-technique approach is essential:

• NMR spectroscopy : ¹H and ¹³C NMR confirm substituent positions (e.g., 2-chlorophenyl protons at δ 7.2–7.8 ppm) .
• X-ray crystallography : Resolves diastereomeric configurations (e.g., the 4,5-dihydro ring’s chair conformation) .
• Mass spectrometry (HRMS) : Validates molecular weight (e.g., [M+H⁺] at m/z 327.08) and fragmentation patterns .

Advanced: How can computational modeling predict biological interactions?

• Molecular docking : Screen against target proteins (e.g., COX-2 for anti-inflammatory activity) using software like AutoDock. The ethoxycarbonyl group’s electron-withdrawing nature may influence binding affinity .
• DFT calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict reactivity. For example, the pyrazole ring’s electron density correlates with nucleophilic attack susceptibility .

Advanced: How to resolve contradictions in reported bioactivity data for analogues?

• Standardized assays : Use identical cell lines (e.g., MCF-7 for anticancer studies) and dose ranges (10–100 µM) to minimize variability .
• Structural benchmarking : Compare substituent effects (e.g., replacing 4-chlorophenyl with 4-methoxyphenyl alters hydrophobicity and IC₅₀ values) .
• Meta-analysis : Pool data from multiple studies to identify trends (e.g., correlation between Cl-substitution position and antimicrobial potency) .

Basic: What are the solubility and stability profiles under experimental conditions?

• Solubility :
  • Polar solvents: Soluble in DMSO (>50 mg/mL) but limited in water (<0.1 mg/mL) due to the hydrophobic chlorophenyl group .
• Stability :
  • pH sensitivity : Stable at pH 5–7; degrades in strong acids/bases via ester hydrolysis .
  • Storage : Store at –20°C under inert gas (N₂) to prevent oxidation of the dihydro-pyrazole ring .

Advanced: What experimental designs optimize SAR studies for analogues?

• Systematic substitution : Synthesize derivatives with varied substituents (e.g., –OCH₃, –NO₂) at the phenyl ring to assess electronic effects .
• Biological testing : Use dose-response curves (e.g., IC₅₀ for cytotoxicity) and selectivity indices (e.g., tumor vs. normal cell lines) .
• Data integration : Apply multivariate analysis (e.g., PCA) to correlate structural descriptors (logP, polar surface area) with activity .